Cas no 142508-67-6 (1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)-)
142508-67-6 structure
Product Name:1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)-
CAS No:142508-67-6
MF:C28H46O3
MW:430.663049221039
CID:147184
PubChem ID:6438752
Update Time:2025-04-19
1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)-
- (1S,3Z,5S)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-(hydroxymethyl)-4-methylidenecyclohexan-1-ol
- 1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a
- (1S,3S,5Z,7E)-1-(hydroxymethyl)-9,10-secocholesta-5,7,10-triene-3,25-diol
- 1alpha-(Hydroxymethyl)-25-hydroxyvitamin D3
- 1-Hmhv D3
- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, 1-(hydroxymethyl)-, (1alpha,3beta,5Z,7E)-
- 142508-67-6
- (5Z,7E)-(1S,3S)-1-(hydroxymethyl)-9,10-seco-5,7,10(19)-cholestatriene-3,25-diol
- (1S)-25-Hydroxy-1-(hydroxymethyl)vitamin D3/(1S)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
- LMST03020341
- (1S)-25-hydroxy-1-(hydroxymethyl)vitamin D3 / (1S)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
-
- Inchi: 1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-12-13-26-21(9-7-15-28(25,26)5)10-11-22-16-24(30)17-23(18-29)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23-,24-,25-,26+,28-/m1/s1
- InChI Key: PHNIFGLIGXOIQV-PNPXQVCKSA-N
- SMILES: OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@@H](CO)C[C@@H](C\3)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 430.344695
- Monoisotopic Mass: 430.344695
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 5.3
Experimental Properties
- Density: 1.05
- Boiling Point: 575°C at 760 mmHg
- Flash Point: 240.2°C
- Refractive Index: 1.544
1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
142508-67-6 (1H-Indene-1-pentanol,octahydro-4-[(2Z)-2-[(3S,5S)-5-hydroxy-3-(hydroxymethyl)-2-methylenecyclohexylidene]ethylidene]-a,a,e,7a-tetramethyl-, (eR,1R,3aS,4E,7aR)-) Related Products
- 67-96-9(Dihydro Tachysterol)
- 55721-11-4(Secalciferol)
- 67-97-0(Vitamin D3)
- 118117-31-0(26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-)
- 19356-17-3(Calcifediol)
- 21343-40-8(Ercalcidiol)
- 63283-36-3(Calcifediol monohydrate)
- 131918-61-1(Paricalcitol)
- 50-14-6(Vitamin D2)
- 22350-41-0(5,6-trans-Vitamin D3)
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